molecular formula C4H4Cl2O2 B8421050 2-Chloroacetoacetic acid chloride

2-Chloroacetoacetic acid chloride

Cat. No.: B8421050
M. Wt: 154.98 g/mol
InChI Key: WNVYZJSJUQUVSZ-UHFFFAOYSA-N
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Description

2-Chloroacetoacetic acid chloride (hypothetical structure: Cl-CH₂-CO-COCl) is a reactive acyl chloride derivative of 2-chloroacetoacetic acid. Chloroacetyl chloride (CAC) is a key intermediate in organic synthesis, pharmaceuticals, and agrochemicals due to its high reactivity as an acylating agent .

Key Identifiers of Chloroacetyl Chloride (CAC):

  • Molecular Formula: C₂H₂Cl₂O
  • Molecular Weight: 112.94 g/mol
  • CAS No.: 79-04-9
  • Synonyms: Monochloroacetyl chloride, 2-Chloroacetyl chloride .

Properties

Molecular Formula

C4H4Cl2O2

Molecular Weight

154.98 g/mol

IUPAC Name

2-chloro-3-oxobutanoyl chloride

InChI

InChI=1S/C4H4Cl2O2/c1-2(7)3(5)4(6)8/h3H,1H3

InChI Key

WNVYZJSJUQUVSZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C(=O)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Innovations

  • Synthetic Efficiency : Ethyl 2-chloroacetoacetate synthesis achieves 95% yield under optimized conditions (SOCl₂, ethyl acetoacetate) .
  • Biological Activity : Chloroacetamide derivatives exhibit pesticidal and antifungal properties .
  • Environmental Impact : Chloroacetic acid is a disinfection byproduct in water treatment, requiring regulatory monitoring .

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